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Compound of Interest

Compound Name: 1-Chloro-5-methylhexane

Cat. No.: B1294878 Get Quote

In the dynamic landscape of chemical research and drug development, the selection of an

appropriate solvent is a critical parameter that can significantly influence reaction kinetics,

product yields, and process safety. This guide provides a comprehensive benchmarking of 1-
chloro-5-methylhexane against a range of commonly used laboratory solvents. By presenting

its physicochemical properties alongside those of established alternatives, this document aims

to equip researchers, scientists, and drug development professionals with the necessary data

to make informed decisions for their experimental designs.

Physicochemical Properties: A Comparative
Analysis
A solvent's performance is intrinsically linked to its physical and chemical characteristics. The

following tables summarize the key properties of 1-chloro-5-methylhexane in comparison to

other prevalent solvents, offering a quantitative basis for selection.

Table 1: General and Physical Properties of Selected Solvents
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Property
1-Chloro-5-
methylhexa
ne

Dichlorome
thane

Diethyl
Ether

Hexane Toluene

CAS Number 33240-56-1 75-09-2 60-29-7 110-54-3 108-88-3

Molecular

Formula
C₇H₁₅Cl CH₂Cl₂ C₄H₁₀O C₆H₁₄ C₇H₈

Molecular

Weight (

g/mol )

134.65 84.93 74.12 86.18 92.14

Density

(g/cm³ at

20°C)

~0.877 1.33 0.713 0.655 0.867

Boiling Point

(°C)
152.4 39.6 34.6 69 110.6

Melting Point

(°C)
-69.5 -96.7 -116.3 -95 -95

Flash Point

(°C)
38 N/A -45 -22 4

Table 2: Solvent Characteristics
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Property
1-Chloro-5-
methylhexa
ne

Dichlorome
thane

Diethyl
Ether

Hexane Toluene

Polarity

Nonpolar to

moderately

polar

Polar aprotic
Relatively

nonpolar
Nonpolar Nonpolar

log P

(Octanol-

Water

Partition

Coefficient)

3.051[1] 1.25 0.89 3.9 2.73

Solubility in

Water
Low

1.3 g/100 mL

at 20°C

6.9 g/100 mL

at 20°C
Insoluble

0.05 g/100

mL at 20°C

Primary

Applications

Organic

synthesis

intermediate,

potential

solvent[1]

Extraction,

reaction

solvent

Extraction,

reaction

solvent

Extraction,

reaction

solvent

Reaction

solvent,

starting

material

Performance in Synthetic Applications: A
Theoretical Overview
Direct experimental data comparing the performance of 1-chloro-5-methylhexane against

other solvents in specific organic reactions is limited in publicly available literature. However,

based on its structure and the general properties of haloalkanes, we can infer its potential utility

and areas where it might offer advantages or disadvantages.

As a haloalkane, 1-chloro-5-methylhexane is a relatively non-polar solvent with a moderate

boiling point.[1] Its miscibility is expected to be good with other nonpolar and moderately polar

organic solvents.[1] This profile suggests its potential as a substitute for other halogenated

solvents like dichloromethane or as an alternative to hydrocarbon solvents like hexane and

toluene in certain applications.
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Nucleophilic Substitution Reactions (Sₙ2)
In Sₙ2 reactions, the solvent's polarity plays a crucial role. While polar aprotic solvents are

generally favored, the use of a less polar solvent like 1-chloro-5-methylhexane could be

advantageous in specific cases where substrate solubility is a limiting factor in highly polar

environments.

Reactants
(Alkyl Halide + Nucleophile)

Reaction Setup
(Stirring, Temperature Control)

1-Chloro-5-methylhexane
(or other solvent)

Aqueous Workup
(Quenching, Extraction)

Purification
(e.g., Chromatography) Isolated Product

Click to download full resolution via product page

A generalized workflow for a nucleophilic substitution (Sₙ2) reaction.

Grignard Reactions
The formation of Grignard reagents requires an ether solvent that can coordinate with the

magnesium center. While diethyl ether and tetrahydrofuran (THF) are standard choices, the

chlorine atom in 1-chloro-5-methylhexane could potentially interfere with the Grignard

reagent, making it a less suitable solvent for this application.

Performance in Extraction Processes
The efficiency of a solvent in liquid-liquid extraction is largely determined by its immiscibility

with the other phase (typically water) and its ability to solubilize the target compound.

With a high log P value of 3.051, 1-chloro-5-methylhexane is significantly lipophilic, indicating

a strong preference for organic phases over aqueous phases.[1] This property suggests its

potential as an effective solvent for extracting nonpolar to moderately polar organic compounds

from aqueous mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 1-Chloro-5-methylhexane | 33240-56-1 [smolecule.com]

To cite this document: BenchChem. [Benchmarking 1-Chloro-5-methylhexane: A
Comparative Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294878#benchmarking-1-chloro-5-methylhexane-
against-other-solvents]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1294878?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294878?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s705238
https://www.benchchem.com/product/b1294878#benchmarking-1-chloro-5-methylhexane-against-other-solvents
https://www.benchchem.com/product/b1294878#benchmarking-1-chloro-5-methylhexane-against-other-solvents
https://www.benchchem.com/product/b1294878#benchmarking-1-chloro-5-methylhexane-against-other-solvents
https://www.benchchem.com/product/b1294878#benchmarking-1-chloro-5-methylhexane-against-other-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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